Cas no 1396884-32-4 (N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide)

• Product Name: N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide
• CAS No: 1396884-32-4
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6382750
• PubChem ID: 71781856
• Update Time: 2025-07-15

N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide
• AKOS024523909
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]oxamide
• VU0525077-1
• N'-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide
• 1396884-32-4
• F5857-2974
• N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide

• Inchi： 1S/C25H24N2O5/c1-25(30,19-9-7-18(8-10-19)17-5-3-2-4-6-17)16-26-23(28)24(29)27-20-11-12-21-22(15-20)32-14-13-31-21/h2-12,15,30H,13-14,16H2,1H3,(H,26,28)(H,27,29)
• InChI Key： IWVPUFINHXARSW-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)CNC(C(NC1C=CC2=C(C=1)OCCO2)=O)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.9Ų

Additional information on N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide

Introduction to N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide and Its Applications

N'-(2-{1,1'-biphenyl-4-yl-2-hydroxypropyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide) is a compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1396884-32-4, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a biphenyl moiety and a benzodioxin ring, makes it a subject of intense study for its potential therapeutic applications.

The biphenyl ring in N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide plays a crucial role in determining its chemical properties and biological interactions. The presence of this aromatic system enhances the molecule's stability and allows for specific interactions with biological targets. Recent studies have highlighted the importance of biphenyl derivatives in the development of novel pharmaceutical agents due to their ability to modulate various cellular processes.

Furthermore, the benzodioxin ring in the compound contributes to its unique pharmacological profile. Benzodioxin derivatives have been extensively studied for their potential in treating a wide range of diseases, including neurological disorders and inflammatory conditions. The specific substitution pattern on the benzodioxin ring in N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide is thought to enhance its binding affinity to certain enzymes and receptors, thereby improving its therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. Research has shown that N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. By inhibiting these enzymes, the compound may offer a novel approach to managing conditions characterized by excessive inflammation.

In addition to its anti-inflammatory properties, N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide has shown promise in preclinical studies as a potential treatment for neurological disorders. The biphenyl and benzodioxin moieties are believed to interact with specific neurotransmitter receptors, leading to modulation of neuronal activity. This interaction could potentially be exploited to develop therapies for conditions such as epilepsy and depression.

The synthesis of N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanediamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multi-step reactions starting from readily available precursors. The introduction of the biphenyl group is often achieved through cross-coupling reactions such as Suzuki or Heck couplings. Subsequent functionalization steps are then performed to introduce the hydroxypropyl and benzodioxin moieties.

The pharmacokinetic properties of N'-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N-(2,3-dihydro-1,4-benzodioxin-6-ylenethanediamide are also critical factors that determine its clinical potential. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These properties make it a promising candidate for further development into an oral therapeutic agent.

Recent advances in computational chemistry have also played a significant role in understanding the behavior of N'-(2-{1,1'-biphenylethene)-}hydroxypropylethandiamid). Molecular modeling techniques have been used to predict the binding modes of this compound with target enzymes and receptors. These predictions have guided the design of analogs with improved pharmacological properties.

The future prospects for N'-(1', biphosphonate) -}hydroxypropylethandiamid are exciting and multifaceted. Ongoing research aims to further optimize its chemical structure to enhance its potency and selectivity. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human patients. The development of this compound represents a significant step forward in the quest for new treatments for various diseases.